Cas no 13361-31-4 (Isobutyl cyanoacetate)

• Product Name: Isobutyl cyanoacetate
• CAS No: 13361-31-4
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• MDL: MFCD00044320
• CID: 49192
• PubChem ID: 87566044
• Update Time: 2025-10-13

Isobutyl cyanoacetate Chemical and Physical Properties

Names and Identifiers

• Isobutyl 2-cyanoacetate
• 2-Methylpropyl cyanoacetate
• Isobutyl Cyanoacetate
• Isobutyrylcyanoacetate
• 2-methylpropyl 2-cyanoacetate
• Cyanoacetic Acid Isobutyl Ester
• IBCY
• Cyanoacetic acid isobutyl
• CYANOACETIC ISOBUTYL ESTER
• cyano-aceticaciisobutylester
• ISOBUTYRYL CYANOACETATE
• ISOBUTYL CYANOACETATE, 99+%
• ID1WNZ1D0S
• F71285
• Acetic acid, cyano-, 2-methylpropyl ester
• 13361-31-4
• F0001-0446
• A806646
• BCP12770
• BRN 1761677
• BS-11774
• ACETIC ACID, CYANO-, ISOBUTYL ESTER
• MFCD00044320
• NS00024298
• UNII-ID1WNZ1D0S
• SCHEMBL2530416
• HRGQEKKNLHJZGZ-UHFFFAOYSA-N
• AKOS015915498
• cyanoacetic acid 2-methylpropyl ester
• FT-0627354
• Cyanoacetic acid, isobutyl ester
• ACETIC ACID, CYANO-, ISO-BUTYL ESTER
• Q27280664
• EINECS 236-422-9
• DTXSID6065424
• CS-0207346
• Acetic acid, 2-cyano-, 2-methylpropyl ester
• STL183299
• Isobutyl cyanoacetate

• MDL： MFCD00044320
• Inchi： 1S/C7H11NO2/c1-6(2)5-10-7(9)3-4-8/h6H,3,5H2,1-2H3
• InChI Key： HRGQEKKNLHJZGZ-UHFFFAOYSA-N
• SMILES： O(C(CC#N)=O)CC(C)C

Computed Properties

• Exact Mass: 141.07900
• Monoisotopic Mass: 141.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 50.1A^2

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 0.993
• Melting Point: -26
• Boiling Point: 223°C(lit.)
• Flash Point: 106 ºC
• Refractive Index: 1.4212-1.4232
• Water Partition Coefficient: Insoluble
• PSA: 50.09000
• LogP: 1.09928
• Solubility: Soluble

Isobutyl cyanoacetate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H303-H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
• Hazard Category Code： R36/37/38
• RTECS：AG4250000
• Hazardous Material Identification：
• Storage Condition：Store in a cool, dry place. Store in tightly closed containers.
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on Isobutyl cyanoacetate

Isobutyl cyanoacetate (CAS No. 13361-31-4): A Versatile Intermediate in Modern Chemical Synthesis

Isobutyl cyanoacetate, with the chemical formula C₆H₉NO₂ and CAS number 13361-31-4, is a significant intermediate in the field of organic synthesis. This compound, characterized by its cyanoacetic acid ester structure, has garnered considerable attention due to its utility in pharmaceuticals, agrochemicals, and specialty chemicals. The unique reactivity of its cyano and ester functional groups makes it a valuable building block for the synthesis of more complex molecules.

The industrial and academic interest in Isobutyl cyanoacetate stems from its ability to participate in a wide array of chemical transformations. These include condensation reactions, nucleophilic additions, and cyclizations, which are pivotal in constructing heterocyclic compounds. In recent years, the compound has been increasingly employed in the development of novel therapeutic agents, where its structural motifs can be incorporated into drug candidates targeting various biological pathways.

Recent advancements in synthetic methodologies have further highlighted the importance of Isobutyl cyanoacetate. For instance, catalytic processes have been optimized to enhance the efficiency of its incorporation into larger molecular frameworks. These innovations not only improve yield but also reduce the environmental footprint of synthetic routes. Such developments align with the growing emphasis on green chemistry principles, ensuring that processes are sustainable and scalable for industrial applications.

In the pharmaceutical sector, Isobutyl cyanoacetate has been utilized as a precursor in the synthesis of active pharmaceutical ingredients (APIs). Its cyano group can be transformed into other functional moieties, such as carboxylic acids or amides, which are common in drug structures. Notably, several recent studies have demonstrated its role in developing kinase inhibitors and other small-molecule drugs that modulate critical cellular processes. The compound's versatility allows for fine-tuning of drug properties, including solubility and bioavailability.

The agrochemical industry has also benefited from the use of Isobutyl cyanoacetate. Its derivatives are employed in formulating pesticides and herbicides that exhibit high efficacy with minimal environmental impact. Researchers have leveraged its reactivity to create novel compounds that disrupt specific metabolic pathways in pests while maintaining ecological safety. This underscores the compound's role as a key component in sustainable agricultural practices.

Synthetic chemists have explored various methodologies to optimize the production and application of Isobutyl cyanoacetate. Continuous flow chemistry, for example, has been implemented to enhance reaction control and reproducibility. Additionally, computational modeling has aids in predicting optimal reaction conditions, reducing trial-and-error experimentation. These approaches underscore the intersection of traditional organic synthesis with cutting-edge technological advancements.

The future prospects for Isobutyl cyanoacetate are promising, with ongoing research focusing on expanding its utility across multiple domains. Efforts are underway to develop new synthetic routes that minimize waste and energy consumption, further reinforcing its role as an environmentally conscious chemical intermediate. As innovation continues to drive demand for specialized compounds, Isobutyl cyanoacetate is poised to remain a cornerstone of modern chemical synthesis.